Cas no 54113-41-6 (Methyl 4,5-dibromo-2-furoate)
Methyl 4,5-dibromo-2-furoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,5-dibromo-2-furoate
- Methyl 4,5-Dibromo-2-furancarboxylate
- 4,5-dibromo-2-Furancarboxylic acid methyl ester
- methyl 4,5-dibromofuran-2-carboxylate
- 4,5-Dibromo-2-furoic Acid Methyl Ester
- 2-Furancarboxylic acid, 4,5-dibromo-, methyl ester
- METHYL-4,5-DIBROMO-2-FUROATE
- OIOPUTCGINQNRL-UHFFFAOYSA-N
- 7773AB
- METHYL4,5-DIBROMO-2-FUROATE
- FCH1329972
- WT82100
- TRA0016107
- SY023311
- A
- SB60911
- MFCD00092493
- Methyl 4,5-dibromo-2-furancarboxylate; Methyl 4,5-dibromo-2-furoate
- CS-0011220
- YSZC1325
- AKOS016002670
- AS-59335
- SCHEMBL1198786
- M2876
- 2,3-dibromo-furan-5-carboxylic acid methyl ester
- DTXSID30399732
- Methyl 4 pound not5-Dibromo-2-furoate
- DB-360963
- 54113-41-6
-
- MDL: MFCD00092493
- Inchi: 1S/C6H4Br2O3/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
- InChI Key: OIOPUTCGINQNRL-UHFFFAOYSA-N
- SMILES: BrC1=C(OC(C(=O)OC)=C1)Br
Computed Properties
- Exact Mass: 281.85300
- Monoisotopic Mass: 281.853
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.4
- XLogP3: 2.9
Experimental Properties
- Density: 1.992
- Melting Point: 56.0 to 60.0 deg-C
- Boiling Point: 110°C/0.8mmHg(lit.)
- Flash Point: 122.4°C
- Refractive Index: 1.554
- PSA: 39.44000
- LogP: 2.59120
Methyl 4,5-dibromo-2-furoate Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Storage Condition:Inert atmosphere,2-8°C
Methyl 4,5-dibromo-2-furoate Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Methyl 4,5-dibromo-2-furoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A155425-100mg |
Methyl 4,5-dibromo-2-furoate |
54113-41-6 | 95% | 100mg |
$25.0 | 2025-04-18 | |
| Ambeed | A155425-250mg |
Methyl 4,5-dibromo-2-furoate |
54113-41-6 | 95% | 250mg |
$32.0 | 2025-04-18 | |
| Ambeed | A155425-1g |
Methyl 4,5-dibromo-2-furoate |
54113-41-6 | 95% | 1g |
$40.0 | 2025-04-18 | |
| Ambeed | A155425-5g |
Methyl 4,5-dibromo-2-furoate |
54113-41-6 | 95% | 5g |
$132.0 | 2025-04-18 | |
| Ambeed | A155425-25g |
Methyl 4,5-dibromo-2-furoate |
54113-41-6 | 95+% | 25g |
$767.00 | 2021-07-07 | |
| Chemenu | CM132351-1g |
methyl 4,5-dibromofuran-2-carboxylate |
54113-41-6 | 95% | 1g |
$196 | 2021-08-05 | |
| TRC | M295320-1g |
Methyl 4,5-Dibromo-2-furoate |
54113-41-6 | 1g |
$110.00 | 2023-05-18 | ||
| TRC | M295320-2.5g |
Methyl 4,5-Dibromo-2-furoate |
54113-41-6 | 2.5g |
$224.00 | 2023-05-18 | ||
| TRC | M295320-5g |
Methyl 4,5-Dibromo-2-furoate |
54113-41-6 | 5g |
$431.00 | 2023-05-18 | ||
| TRC | M295320-10g |
Methyl 4,5-Dibromo-2-furoate |
54113-41-6 | 10g |
$856.00 | 2023-05-18 |
Methyl 4,5-dibromo-2-furoate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on Methyl 4,5-dibromo-2-furoate
Methyl 4,5-dibromo-2-furoate (CAS No. 54113-41-6): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 4,5-dibromo-2-furoate (CAS No. 54113-41-6) is a highly versatile and significant compound in the realm of pharmaceutical synthesis. Its unique structural properties, characterized by the presence of two bromine atoms and a carboxylate ester group, make it an invaluable intermediate in the development of various therapeutic agents. This compound has garnered considerable attention in recent years due to its role in synthesizing complex molecules that target a wide range of diseases.
The Methyl 4,5-dibromo-2-furoate molecule belongs to the class of furoic acid derivatives, which are known for their broad spectrum of biological activities. The bromine substituents at the 4 and 5 positions enhance its reactivity, making it a preferred choice for further functionalization in drug design. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and heteroaryl structures, respectively.
In recent years, there has been a surge in research focusing on the development of novel anticancer agents. The Methyl 4,5-dibromo-2-furoate derivative has emerged as a crucial building block in this endeavor. Its ability to undergo selective modifications allows chemists to design molecules that can interact with specific cancer-related targets. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes overexpressed in tumor cells, thereby blocking tumor growth and proliferation.
The pharmaceutical industry has also leveraged the potential of Methyl 4,5-dibromo-2-furoate in the synthesis of antiviral and antibacterial agents. The bromine atoms provide handles for further derivatization, enabling the creation of compounds with enhanced binding affinity to viral proteases and bacterial enzymes. Recent advancements in medicinal chemistry have highlighted its role in developing inhibitors against emerging pathogens, underscoring its importance in combating infectious diseases.
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